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Compound of Interest

Compound Name: Daphnilongeranin C

Cat. No.: B033140 Get Quote

This technical guide provides a comprehensive overview of the natural sources, abundance,

and isolation of Daphnilongeranin C, a member of the complex family of Daphniphyllum

alkaloids. This document is intended for researchers, scientists, and professionals in the field of

drug development and natural product chemistry.

Introduction
Daphniphyllum alkaloids are a diverse group of over 350 structurally unique nitrogen-containing

compounds isolated from plants of the genus Daphniphyllum.[1][2] These alkaloids are known

for their complex, polycyclic, and stereochemically rich carbon skeletons.[3][4]

Daphnilongeranin C belongs to this extensive family of natural products, which have garnered

significant interest from the scientific community due to their intricate molecular architectures

and potential biological activities.

Natural Sources of Daphnilongeranin C
The primary and thus far only reported natural source of Daphnilongeranin C is the plant

species Daphniphyllum longeracemosum.[5][6] This finding was first documented in a 2006

study by Yang and colleagues, who isolated four new Daphniphyllum alkaloids, including

Daphnilongeranin C, from the leaves and stems of this plant.[5][6]
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The genus Daphniphyllum consists of approximately 30 species of evergreen shrubs and trees,

predominantly found in Southeast Asia.[1] While a wide variety of Daphniphyllum alkaloids

have been isolated from different parts of various species within this genus, the distribution of

individual alkaloids can be highly specific.[3][7] To date, Daphnilongeranin C has only been

identified in Daphniphyllum longeracemosum.

Abundance of Daphnilongeranin C
Quantitative data on the abundance of Daphnilongeranin C is limited to the yield obtained

during its initial isolation. The amount of pure compound isolated from the plant material

provides an indication of its natural abundance.

Plant Material Part Used
Dry Weight
(kg)

Yield of
Daphnilongera
nin C (mg)

Yield (%)

Daphniphyllum

longeracemosum

Leaves and

Stems
9 5 0.000056%

Table 1. Abundance of Daphnilongeranin C from Daphniphyllum longeracemosum. Data

extracted from Yang et al., 2006.[5][6]

Experimental Protocols
The following section details the experimental methodology for the extraction, isolation, and

characterization of Daphnilongeranin C from Daphniphyllum longeracemosum, as described

by Yang et al. (2006).[5][6]

4.1. Plant Material

The leaves and stems of Daphniphyllum longeracemosum were collected and air-dried.

4.2. Extraction and Isolation

The dried and powdered plant material (9 kg) was subjected to extraction with methanol

(MeOH) at room temperature. The resulting extract was then concentrated under reduced

pressure to yield a crude residue. This residue was subsequently partitioned between ethyl
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acetate (EtOAc) and 1% hydrochloric acid (HCl). The acidic aqueous layer, containing the

alkaloids, was then basified with ammonium hydroxide (NH₄OH) to a pH of 9-10 and extracted

with chloroform (CHCl₃).

The CHCl₃ extract, rich in alkaloids, was then subjected to a series of chromatographic

separations:

Silica Gel Column Chromatography: The crude alkaloid extract was loaded onto a silica gel

column and eluted with a gradient of CHCl₃ and MeOH. This initial separation yielded several

fractions.

Repeated Column Chromatography: The fractions containing compounds of interest were

further purified using repeated column chromatography on silica gel and Sephadex LH-20.

This multi-step chromatographic process ultimately led to the isolation of pure

Daphnilongeranin C.

4.3. Characterization

Daphnilongeranin C was characterized as an amorphous white powder.[5] Its structure and

stereochemistry were determined using a combination of spectroscopic techniques, including:

UV Spectroscopy: To determine the electronic absorption properties.

IR Spectroscopy: To identify functional groups.

Mass Spectrometry (EIMS): To determine the molecular weight and fragmentation pattern.

1H and 13C NMR Spectroscopy: To elucidate the carbon-hydrogen framework and establish

connectivity.

Visualizations
5.1. Experimental Workflow for Isolation

The following diagram illustrates the key steps in the isolation of Daphnilongeranin C from

Daphniphyllum longeracemosum.
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Caption: Workflow for the isolation of Daphnilongeranin C.
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5.2. Classification of Daphnilongeranin C

The following diagram illustrates the hierarchical classification of Daphnilongeranin C within

the broader family of Daphniphyllum alkaloids.

Daphniphyllum Alkaloids

Diverse Structural Types
(e.g., Daphniphyllines, Yuzurimines, Calyciphyllines)

Daphnilongeranine Sub-type

Daphnilongeranin C Daphnilongeranin A, B, D

Click to download full resolution via product page

Caption: Classification of Daphnilongeranin C.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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